Cas no 5732-44-5 (1,3,2-Dioxathiepane 2,2-dioxide)

• Product Name: 1,3,2-Dioxathiepane 2,2-dioxide
• CAS No: 5732-44-5
• MF: C₄H₈O₄S
• MW: 152.168920516968
• CID: 2685431
• Update Time: 2025-06-08

1,3,2-Dioxathiepane 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxathiepane 2,2-dioxide
• Tetramethylene sulfate
• NSC526596
• 1,4-Butanediol, cyclic sulphate
• MGAFPXGQLWFEPK-UHFFFAOYSA-N
• [1,3,2]Dioxathiepane 2,2-dioxide
• 1,3,2-Dioxathiepane 2,2-dioxide #

• Inchi： 1S/C4H8O4S/c5-9(6)7-3-1-2-4-8-9/h1-4H2
• InChI Key： MGAFPXGQLWFEPK-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)OCCCCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 152
• Topological Polar Surface Area: 61

Additional information on 1,3,2-Dioxathiepane 2,2-dioxide

1,3,2-Dioxathiepane 2,2-dioxide (CAS No. 5732-44-5): An Overview of Its Properties and Applications

1,3,2-Dioxathiepane 2,2-dioxide (CAS No. 5732-44-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural and chemical properties. This compound, also known as thiirane 1,1-dioxide, is a cyclic sulfone with a distinctive five-membered ring containing two oxygen atoms and one sulfur atom. The presence of the sulfone group (SO₂) imparts specific reactivity and stability characteristics that make it valuable in various applications.

The molecular formula of 1,3,2-Dioxathiepane 2,2-dioxide is C₄H₈O₃S, and its molecular weight is approximately 136.16 g/mol. The compound is typically a colorless to pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as methanol, ethanol, and acetone but has limited solubility in water. These physical properties make it suitable for use in both laboratory and industrial settings.

In terms of its chemical reactivity, 1,3,2-Dioxathiepane 2,2-dioxide exhibits several notable features. The sulfone group can undergo various reactions, including nucleophilic substitution and reduction. These reactions are crucial in the synthesis of more complex organic molecules and pharmaceutical intermediates. For instance, the compound can be used as a building block in the synthesis of sulfonamides and other sulfur-containing compounds that have applications in drug development.

Recent research has highlighted the potential of 1,3,2-Dioxathiepane 2,2-dioxide in the development of new materials and pharmaceuticals. A study published in the Journal of Organic Chemistry demonstrated that the compound can be used as a precursor for the synthesis of novel polymers with enhanced mechanical properties. These polymers have potential applications in biomedical devices and drug delivery systems due to their biocompatibility and tunable degradation rates.

In the pharmaceutical industry, 1,3,2-Dioxathiepane 2,2-dioxide has been explored for its role in the synthesis of antifungal and antibacterial agents. A study conducted by researchers at the University of California found that derivatives of this compound exhibit potent antimicrobial activity against a range of pathogenic fungi and bacteria. This discovery opens up new avenues for developing more effective treatments for infectious diseases.

Beyond its direct applications in drug development, 1,3,2-Dioxathiepane 2,2-dioxide has also been investigated for its use as a catalyst or reagent in organic synthesis. Its ability to facilitate specific chemical transformations makes it a valuable tool for chemists working on complex molecule synthesis. For example, it can be used to promote ring-opening reactions in epoxides and other cyclic compounds.

The environmental impact of 1,3,2-Dioxathiepane 2,2-dioxide is another area of ongoing research. Studies have shown that the compound can be synthesized using green chemistry principles, which aim to minimize environmental harm and maximize resource efficiency. This aligns with the growing trend towards sustainable chemical processes in both academic and industrial settings.

In conclusion, 1,3,2-Dioxathiepane 2,2-dioxide (CAS No. 5732-44-5) is a multifaceted compound with a wide range of applications in chemistry and pharmaceutical research. Its unique structural features and chemical reactivity make it an important building block for synthesizing more complex molecules with diverse functionalities. As research continues to uncover new uses for this compound, it is likely to play an increasingly significant role in advancing scientific knowledge and technological innovation.